Cas no 2229126-18-3 (4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol)

4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol structure
2229126-18-3 structure
Product Name:4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol
CAS No:2229126-18-3
MF:C14H22N2O
MW:234.337283611298
CID:6531913
PubChem ID:165972422
Update Time:2025-07-23

4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol
    • 4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
    • EN300-1821362
    • 2229126-18-3
    • Inchi: 1S/C14H22N2O/c1-16(2)13-5-3-4-12(10-13)11-14(17)6-8-15-9-7-14/h3-5,10,15,17H,6-9,11H2,1-2H3
    • InChI Key: JSWBUPXGUASJDS-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=CC=C(C=2)N(C)C)CCNCC1

Computed Properties

  • Exact Mass: 234.173213330g/mol
  • Monoisotopic Mass: 234.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.5Ų

4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1821362-0.05g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
0.05g
$768.0 2023-09-19
Enamine
EN300-1821362-0.1g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
0.1g
$804.0 2023-09-19
Enamine
EN300-1821362-0.25g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
0.25g
$840.0 2023-09-19
Enamine
EN300-1821362-0.5g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
0.5g
$877.0 2023-09-19
Enamine
EN300-1821362-1.0g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
1g
$914.0 2023-05-23
Enamine
EN300-1821362-2.5g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
2.5g
$1791.0 2023-09-19
Enamine
EN300-1821362-5.0g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
5g
$2650.0 2023-05-23
Enamine
EN300-1821362-10.0g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
10g
$3929.0 2023-05-23
Enamine
EN300-1821362-1g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
1g
$914.0 2023-09-19
Enamine
EN300-1821362-5g
4-{[3-(dimethylamino)phenyl]methyl}piperidin-4-ol
2229126-18-3
5g
$2650.0 2023-09-19

Additional information on 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol

Comprehensive Overview of 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol (CAS No. 2229126-18-3)

4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol, identified by its CAS number 2229126-18-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperidine derivative family, characterized by its unique structural features, including a dimethylamino group and a hydroxylated piperidine ring. Its molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Researchers and industry professionals frequently search for 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol due to its potential role in modulating biological pathways. The compound's piperidin-4-ol core is a common motif in medicinal chemistry, often associated with neurological and metabolic applications. Additionally, the presence of the dimethylamino group enhances its solubility and bioavailability, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for CAS 2229126-18-3 has surged, driven by its relevance in addressing contemporary health challenges. For instance, its structural analogs have been explored for their potential in managing conditions like cognitive decline and metabolic disorders. This aligns with the growing public interest in neuroprotective agents and metabolic enhancers, topics frequently queried in search engines and AI-driven platforms.

The synthesis and characterization of 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Its purity and stability are critical for ensuring reproducible results in preclinical studies. As such, suppliers and researchers emphasize stringent quality control measures, a point often highlighted in discussions about research-grade chemicals and high-purity compounds.

Beyond its pharmaceutical potential, CAS 2229126-18-3 is also studied for its physicochemical properties. Its logP value and hydrogen bonding capacity are key parameters that influence its behavior in biological systems. These attributes are frequently analyzed in computational chemistry models, reflecting the increasing integration of AI-driven drug design and molecular docking simulations in modern research.

In summary, 4-{3-(dimethylamino)phenylmethyl}piperidin-4-ol (CAS No. 2229126-18-3) represents a versatile and scientifically significant compound. Its applications span drug development, biochemical research, and computational modeling, making it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.